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Compound of Interest

Compound Name: FMP-API-1

Cat. No.: B1266828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for FMP-API-1, a key

inhibitor of the A-kinase anchoring protein (AKAP)-PKA interaction. Adherence to these

guidelines is essential for ensuring laboratory safety and proper environmental stewardship.

Chemical and Physical Properties
FMP-API-1 is a research chemical used to study cellular signaling pathways. A summary of its

key quantitative properties is provided below for easy reference.

Property Value

CAS Number 16523-28-7[1][2]

Molecular Formula C₁₃H₁₄N₂O₂[1][2]

Molecular Weight 230.26 g/mol [1][2]

Appearance White to beige powder

Purity ≥95% to ≥98% (HPLC)[2]

Solubility >10 mg/mL in DMSO

Storage Temperature -20°C
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Proper Disposal Procedures
Proper disposal of FMP-API-1 and its containers is crucial to prevent environmental

contamination and ensure workplace safety. While a specific Safety Data Sheet (SDS) detailing

disposal is not readily available, the following procedures are recommended based on the

known properties of FMP-API-1 and general laboratory chemical waste guidelines.

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Unused or expired FMP-API-1 should be treated as chemical waste.

Contaminated materials, such as personal protective equipment (PPE), weighing boats,

and pipette tips, must also be disposed of as chemical waste.

Segregate FMP-API-1 waste from other laboratory waste streams to avoid incompatible

chemical reactions.

Containerization:

Collect all FMP-API-1 waste in a designated, leak-proof, and clearly labeled hazardous

waste container.

The label should include the chemical name ("FMP-API-1" and its synonym "3,3′-Diamino-

4,4′-dihydroxydiphenylmethane"), the CAS number (16523-28-7), and the appropriate

hazard pictograms (see Safety and Handling section).

Neutralization (for spills):

In case of a small spill, carefully sweep up the solid material.

For final cleanup of the spill area, a 10% acetic acid solution can be used to neutralize the

area, as is recommended for phenolic amines.

Final Disposal:
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Dispose of the containerized FMP-API-1 waste through your institution's licensed

hazardous waste disposal service.

Do not dispose of FMP-API-1 down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Safety and Handling
FMP-API-1 is an air-sensitive compound that requires careful handling to ensure user safety

and maintain its stability.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat.

Engineering Controls:

Handle FMP-API-1 in a well-ventilated area, preferably in a chemical fume hood.

Hazard Identification:

GHS Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements:

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

AKAP-PKA Signaling Pathway and FMP-API-1
Mechanism of Action
FMP-API-1 functions as an inhibitor of the interaction between A-kinase anchoring proteins

(AKAPs) and Protein Kinase A (PKA). AKAPs are scaffold proteins that compartmentalize PKA

to specific subcellular locations, thereby ensuring the specificity of downstream signaling

events. By binding to an allosteric site on the regulatory subunits of PKA, FMP-API-1 disrupts

this anchoring, leading to a more diffuse PKA activity.[1][3]
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Caption: AKAP-PKA signaling pathway with FMP-API-1 inhibition.

Experimental Protocol: Inhibition of AKAP-PKA
Interaction in Cell Culture
The following is a general protocol for treating cultured cells with FMP-API-1 to study its effects

on the AKAP-PKA signaling pathway. Specific cell types and experimental conditions may

require optimization.

Materials:

Cultured cells of interest

Complete cell culture medium

FMP-API-1

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS)

Appropriate assay reagents (e.g., for Western blotting, immunofluorescence, or PKA activity

assays)

Procedure:

Cell Seeding:

Plate the cells at a desired density in multi-well plates, petri dishes, or on coverslips,

depending on the downstream application.

Allow the cells to adhere and grow overnight in a humidified incubator at 37°C with 5%

CO₂.

Preparation of FMP-API-1 Stock Solution:

Prepare a stock solution of FMP-API-1 in sterile DMSO. For example, to make a 10 mM

stock solution, dissolve 2.30 mg of FMP-API-1 in 1 mL of DMSO.
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Vortex briefly to ensure complete dissolution.

Store the stock solution at -20°C.

Treatment of Cells:

On the day of the experiment, thaw the FMP-API-1 stock solution.

Dilute the stock solution to the desired final concentration in pre-warmed complete cell

culture medium. It is important to keep the final DMSO concentration consistent across all

treatments, including the vehicle control (typically ≤ 0.1%).

Remove the old medium from the cells and replace it with the medium containing FMP-
API-1 or the vehicle control.

Incubate the cells for the desired treatment duration.

Downstream Analysis:

Following treatment, wash the cells with PBS.

Lyse the cells for biochemical assays (e.g., Western blot to analyze protein

phosphorylation) or fix the cells for imaging (e.g., immunofluorescence to observe protein

localization).

Perform the desired downstream analysis to assess the effects of FMP-API-1 on the

AKAP-PKA signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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